Cas no 1013921-14-6 (1-(3S)-3-aminopyrrolidin-1-ylethan-1-one)

1-(3S)-3-Aminopyrrolidin-1-ylethan-1-one is a chiral pyrrolidine derivative featuring an acetyl group at the 1-position and an amino group at the 3-position of the pyrrolidine ring. The (3S) stereochemistry confers enantioselectivity, making it valuable in asymmetric synthesis and pharmaceutical applications. Its structural motif is commonly employed as a building block for biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's rigid pyrrolidine scaffold enhances binding affinity to target proteins, while the primary amine functionality allows for further derivatization. It exhibits good solubility in polar organic solvents, facilitating its use in synthetic chemistry. The high purity and well-defined stereochemistry of this intermediate ensure reproducibility in research and industrial-scale applications.
1-(3S)-3-aminopyrrolidin-1-ylethan-1-one structure
1013921-14-6 structure
Product Name:1-(3S)-3-aminopyrrolidin-1-ylethan-1-one
CAS No:1013921-14-6
MF:C6H12N2O
MW:128.172281265259
MDL:MFCD17171257
CID:2090679
PubChem ID:53256061
Update Time:2025-07-02

1-(3S)-3-aminopyrrolidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-((S)-3-Amino-pyrrolidin-1-yl)-ethanone
    • 1-[(3S)-3-aminopyrrolidin-1-yl]ethanone
    • 1-Acetyl-(3S)-3-pyrrolidinamine HCl
    • (S)-1-(3-Aminopyrrolidin-1-yl)ethanone
    • (S)-1-(3-Aminopyrrolidin-1-yl)ethanone hydrochloride
    • 1-(3S)-3-aminopyrrolidin-1-ylethan-1-one
    • AKOS017517994
    • CS-0416092
    • C77695
    • DTXSID90693182
    • 1-((S)-3-Aminopyrrolidin-1-yl)ethanone HCl
    • Ethanone, 1-[(3S)-3-amino-1-pyrrolidinyl]-
    • 1-[(3S)-3-Aminopyrrolidin-1-yl]ethan-1-one
    • SCHEMBL2603683
    • DB-092883
    • EN300-2991489
    • 1-ACETYL-(3S)-3-PYRROLIDINAMINE
    • 1013921-14-6
    • MDL： MFCD17171257
    • Inchi： 1S/C6H12N2O/c1-5(9)8-3-2-6(7)4-8/h6H,2-4,7H2,1H3/t6-/m0/s1
    • InChI Key： QTFVAHXVSVHNQR-LURJTMIESA-N
    • SMILES： O=C(C)N1CC[C@@H](C1)N

Computed Properties

  • Exact Mass: 128.09500
  • Monoisotopic Mass: 128.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.33000
  • LogP: 0.20410

1-(3S)-3-aminopyrrolidin-1-ylethan-1-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(3S)-3-aminopyrrolidin-1-ylethan-1-one Pricemore >>

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Enamine
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Enamine
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